Cas no 59156-92-2 (Pentacene, 6,13-dichloro-)

• Product Name: Pentacene, 6,13-dichloro-
• CAS No: 59156-92-2
• MF: C₂₂H₁₂Cl₂
• MW: 347.23668384552
• CID: 339671
• PubChem ID: 12643839
• Update Time: 2025-10-31

Pentacene, 6,13-dichloro- Chemical and Physical Properties

Names and Identifiers

• Pentacene, 6,13-dichloro-
• 6,13-dichloropentacene
• CS-0433894
• DTXSID20505481
• SCHEMBL15757917
• 59156-92-2

• Inchi： 1S/C22H12Cl2/c23-21-17-9-13-5-1-2-6-14(13)10-18(17)22(24)20-12-16-8-4-3-7-15(16)11-19(20)21/h1-12H
• InChI Key： NXOXWZMIZVDFKE-UHFFFAOYSA-N
• SMILES： ClC1C2C=C3C=CC=CC3=CC=2C(=C2C=C3C=CC=CC3=CC2=1)Cl

Computed Properties

• Exact Mass: 346.03176
• Monoisotopic Mass: 346.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes

Additional information on Pentacene, 6,13-dichloro-

Exploring Pentacene, 6,13-dichloro- (CAS No. 59156-92-2): Properties, Applications, and Future Trends

Pentacene, 6,13-dichloro- (CAS No. 59156-92-2) is a chlorinated derivative of pentacene, a polycyclic aromatic hydrocarbon (PAH) renowned for its exceptional semiconducting properties. This compound has garnered significant attention in the fields of organic electronics and optoelectronic materials, particularly for its potential in flexible displays, organic photovoltaics (OPVs), and thin-film transistors (OTFTs). Researchers and industries are increasingly focusing on this material due to its tunable electronic properties and compatibility with low-cost manufacturing processes.

The molecular structure of 6,13-dichloropentacene features two chlorine atoms substituted at the 6 and 13 positions, which enhances its stability and alters its charge transport characteristics compared to unsubstituted pentacene. This modification improves its performance in ambient conditions, addressing a common challenge in organic semiconductors. Recent studies highlight its high hole mobility, making it a promising candidate for next-generation wearable electronics and Internet of Things (IoT) devices.

One of the most searched topics related to Pentacene, 6,13-dichloro- is its role in sustainable energy solutions. With the growing demand for green technology, researchers are exploring its application in organic solar cells to improve efficiency and reduce production costs. Additionally, its potential in biocompatible sensors aligns with the rising interest in healthtech innovations, such as real-time monitoring systems for medical diagnostics.

Synthesis and scalability are also hot topics. The compound is typically produced through palladium-catalyzed cross-coupling reactions, but recent advancements aim to optimize yields using eco-friendly solvents and microwave-assisted synthesis. These methods cater to the industry's push for green chemistry and reduced environmental impact.

From an SEO perspective, users frequently search for "6,13-dichloropentacene solubility," "CAS 59156-92-2 suppliers," and "dichloropentacene vs. pentacene performance." Addressing these queries, the compound exhibits limited solubility in common organic solvents, often requiring functionalization or ink formulation for practical applications. Suppliers typically offer it in research-grade quantities, emphasizing purity levels >98% for reliable experimental results.

Looking ahead, Pentacene, 6,13-dichloro- is poised to play a pivotal role in the evolution of printed electronics. Its compatibility with roll-to-roll processing could revolutionize large-area device fabrication, a key focus for industries aiming to scale up organic LED (OLED) production. As AI and machine learning accelerate material discovery, computational studies on this compound may unlock further optimizations for niche applications.

In summary, 59156-92-2 represents a versatile building block in advanced materials science. Its intersection with trending fields like flexible electronics, renewable energy, and biomedical devices ensures its relevance in both academic research and industrial innovation. For those exploring high-performance organic semiconductors, this chlorinated pentacene derivative offers a compelling combination of stability, functionality, and adaptability to emerging technologies.